Cas no 2137717-88-3 (3-Ethyl-5-(methylsulfamoyl)thiophene-2-carboxylic acid)

• Product Name: 3-Ethyl-5-(methylsulfamoyl)thiophene-2-carboxylic acid
• CAS No: 2137717-88-3
• MF: C₈H₁₁NO₄S₂
• MW: 249.307239770889
• CID: 6316535
• PubChem ID: 165841104
• Update Time: 2025-05-23

3-Ethyl-5-(methylsulfamoyl)thiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-ethyl-5-(methylsulfamoyl)thiophene-2-carboxylic acid
• 2137717-88-3
• EN300-716733
• 3-Ethyl-5-(methylsulfamoyl)thiophene-2-carboxylic acid

• Inchi： 1S/C8H11NO4S2/c1-3-5-4-6(15(12,13)9-2)14-7(5)8(10)11/h4,9H,3H2,1-2H3,(H,10,11)
• InChI Key： QPKHLLQYJBAZDH-UHFFFAOYSA-N
• SMILES： S(C1=CC(=C(C(=O)O)S1)CC)(NC)(=O)=O

Computed Properties

• Exact Mass: 249.01295018g/mol
• Monoisotopic Mass: 249.01295018g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 120Ų

Additional information on 3-Ethyl-5-(methylsulfamoyl)thiophene-2-carboxylic acid

Professional Introduction to 3-Ethyl-5-(methylsulfamoyl)thiophene-2-carboxylic Acid (CAS No. 2137717-88-3)

3-Ethyl-5-(methylsulfamoyl)thiophene-2-carboxylic acid, a compound with the CAS number 2137717-88-3, is a structurally intriguing molecule that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the thiophene derivatives, a class of heterocyclic compounds known for their broad spectrum of biological activities. The unique combination of functional groups in its molecular structure, including a carboxylic acid moiety and a methylsulfamoyl group, makes it a promising candidate for further exploration in drug discovery and development.

The< strong>3-Ethyl-5-(methylsulfamoyl)thiophene-2-carboxylic acid molecule features a thiophene core substituted at the 5-position with a methylsulfamoyl group and at the 2-position with an ethyl group. This specific arrangement of substituents contributes to its distinct chemical properties and potential biological interactions. The carboxylic acid group at the 2-position not only enhances the solubility of the compound in polar solvents but also provides a site for further functionalization, enabling the synthesis of more complex derivatives.

In recent years, there has been growing interest in thiophene derivatives due to their demonstrated efficacy in various therapeutic areas. Studies have shown that these compounds exhibit inhibitory activity against several enzymes and receptors involved in pathological processes such as inflammation, cancer, and neurodegeneration. The< strong>methylsulfamoyl group, in particular, has been identified as a key pharmacophore in many bioactive molecules, contributing to their binding affinity and biological activity.

Recent research has highlighted the potential of< strong>3-Ethyl-5-(methylsulfamoyl)thiophene-2-carboxylic acid as a lead compound for the development of novel therapeutic agents. For instance, studies have demonstrated its ability to modulate certain enzymatic pathways by acting as an inhibitor or an activator. This dual functionality makes it an attractive scaffold for designing molecules with enhanced pharmacological properties. Additionally, the compound's structural features allow for easy modifications, enabling researchers to fine-tune its activity towards specific targets.

The< strong>CAS number 2137717-88-3 provides a unique identifier for this compound, facilitating its recognition and use in scientific literature and industrial applications. This standardized nomenclature ensures that researchers worldwide can accurately reference and utilize this molecule in their studies. The CAS registry system is maintained by the Chemical Abstracts Service, a division of the American Chemical Society, and is widely recognized as the most comprehensive database of chemical substances.

In terms of synthesis, 3-Ethyl-5-(methylsulfamoyl)thiophene-2-carboxylic acid can be prepared through multi-step organic reactions involving the functionalization of thiophene precursors. The introduction of the ethyl group at the 2-position typically involves alkylation reactions, while the attachment of the methylsulfamoyl group at the 5-position can be achieved through sulfonylation or related transformations. These synthetic routes have been optimized over time to ensure high yields and purity, making it feasible for large-scale production if needed.

The biological activity of< strong>3-Ethyl-5-(methylsulfamoyl)thiophene-2-carboxylic acid has been explored in various preclinical studies. Researchers have investigated its effects on cell proliferation, apoptosis, and inflammation pathways. Some preliminary findings suggest that this compound may have potential applications in treating chronic inflammatory diseases and certain types of cancer by modulating key signaling pathways involved in these conditions. However, further studies are required to fully elucidate its mechanism of action and to assess its safety profile.

The< strong>molecular structure of this compound also lends itself to computational studies aimed at understanding its interactions with biological targets at the molecular level. Techniques such as molecular dynamics simulations and quantum mechanical calculations can provide insights into how< strong>3-Ethyl-5-(methylsulfamoyl)thiophene-2-carboxylic acid binds to proteins or nucleic acids and how these interactions influence its biological activity. Such computational approaches are increasingly valuable in drug discovery, as they can complement experimental data and guide the design of more effective derivatives.

In conclusion,< strong>3-Ethyl-5-(methylsulfamoyl)thiophene-2-carboxylic acid (CAS No. 2137717-88-3) is a structurally interesting molecule with significant potential in pharmaceutical research. Its unique combination of functional groups and demonstrated biological activity make it a promising candidate for further development into novel therapeutic agents. As research continues to uncover new applications for thiophene derivatives, compounds like this one are likely to play an important role in addressing various medical challenges.